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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reaction kinetics of thiosulfate with three

common oxidants: iodine, hydrogen peroxide, and persulfate. The information presented is

supported by experimental data to aid in the selection of appropriate reaction conditions for

research and development applications.

Overview of Thiosulfate Oxidation
Sodium thiosulfate (Na₂S₂O₃) is a versatile reducing agent that finds extensive use in analytical

chemistry, photographic processing, and as an antidote for cyanide poisoning. Its reaction with

oxidants involves the conversion of the thiosulfate ion (S₂O₃²⁻) to various oxidation products,

primarily tetrathionate (S₄O₆²⁻) or sulfate (SO₄²⁻), depending on the oxidant and reaction

conditions. Understanding the kinetics of these reactions is crucial for controlling reaction rates

and product distribution.

Comparative Kinetic Data
The following table summarizes the key kinetic parameters for the reaction of thiosulfate with

iodine, hydrogen peroxide, and persulfate. It is important to note that reaction orders and rate

constants can be influenced by factors such as pH, temperature, and the presence of catalysts.
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Oxidant
Typical
Reaction

Rate Law
Rate Constant
(k)

Activation
Energy (Ea)

Iodine (I₂) /

Triiodide (I₃⁻)

2S₂O₃²⁻(aq) +

I₂(aq) →

S₄O₆²⁻(aq) +

2I⁻(aq)

Generally

considered very

fast; often used

as a "clock"

reaction.

Not typically the

rate-determining

step in clock

reactions.

Not typically

determined for

this specific

reaction due to

its high speed.

**Hydrogen

Peroxide (H₂O₂)

**

2S₂O₃²⁻(aq) +

H₂O₂(aq) +

2H⁺(aq) →

S₄O₆²⁻(aq) +

2H₂O(l)

Rate = k[H₂O₂]

[S₂O₃²⁻][1] or

Rate =

k[S₂O₃²⁻]²[2]

4.39 x 10⁻² L

mol⁻¹ min⁻¹ at

25°C and pH

5.0[1]

76 kJ/mol[3]

Persulfate

(S₂O₈²⁻)

2S₂O₃²⁻(aq) +

S₂O₈²⁻(aq) →

S₄O₆²⁻(aq) +

2SO₄²⁻(aq)

Often studied in

the context of the

persulfate-iodide

clock reaction.

Varies with ionic

strength.

Can be

determined

experimentally

via the Arrhenius

equation.[4][5]

Note: The reaction between thiosulfate and hydrogen peroxide can exhibit different rate laws

depending on the specific experimental conditions.

Experimental Protocols
Detailed methodologies for studying the kinetics of thiosulfate reactions are provided below.

These protocols are based on common laboratory practices and can be adapted for specific

research needs.

The reaction between thiosulfate and iodine is famously utilized in the "iodine clock reaction" to

determine the rate of a slower, iodine-producing reaction, such as the oxidation of iodide by

persulfate.

Objective: To determine the rate law of the persulfate-iodide reaction using the iodine clock

method.

Materials:
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Potassium iodide (KI) solution (e.g., 0.20 M)

Ammonium persulfate ((NH₄)₂S₂O₈) solution (e.g., 0.10 M)

Sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.005 M)

Starch indicator solution (1%)

Distilled or deionized water

Test tubes, pipettes, and a stopwatch

Procedure:

Prepare a series of reaction mixtures in separate test tubes, systematically varying the initial

concentrations of KI and (NH₄)₂S₂O₈ while keeping the total volume and the concentration of

Na₂S₂O₃ constant.[6]

To each test tube, add a few drops of starch indicator.[6]

Initiate the reaction by adding the persulfate solution to the iodide solution and start the

stopwatch simultaneously.[6]

Record the time it takes for the solution to turn a deep blue color. This color change indicates

that all the thiosulfate has been consumed, and free iodine is now reacting with the starch.[7]

The initial rate of the reaction can be calculated from the known initial concentration of

thiosulfate and the time taken for the color change.

By comparing the initial rates from experiments with different initial reactant concentrations,

the order of the reaction with respect to each reactant can be determined.

Objective: To determine the rate law and rate constant for the reaction between thiosulfate and

hydrogen peroxide.

Materials:

Sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.02 M)
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Hydrogen peroxide (H₂O₂) solution (e.g., 0.04 M)

Buffer solution (e.g., pH 5.0)

Distilled or deionized water

Spectrophotometer or a device to measure turbidity

Cuvettes, pipettes, and a stopwatch

Procedure:

Prepare a series of solutions with varying initial concentrations of sodium thiosulfate and

hydrogen peroxide in a buffered medium.[1][8]

Maintain a constant temperature throughout the experiment.

Mix the reactant solutions in a cuvette and immediately place it in the spectrophotometer.

Monitor the change in absorbance or turbidity over time. The reaction of thiosulfate in acidic

or neutral solution can produce colloidal sulfur, leading to an increase in turbidity.[7]

The initial rate of the reaction can be determined from the initial slope of the

absorbance/turbidity versus time plot.

By analyzing the relationship between the initial rate and the initial concentrations of the

reactants, the order of the reaction with respect to each reactant and the rate constant can

be determined.[1]

The direct reaction between thiosulfate and persulfate can be studied, but it is often

investigated as part of the iodine clock reaction mechanism. The protocol is similar to the iodine

clock reaction described above, where persulfate is the primary oxidant for iodide.

Visualizing Experimental and Logical Workflows
The following diagrams, generated using Graphviz, illustrate the key workflows and

relationships in studying thiosulfate reaction kinetics.
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Caption: Experimental workflow for the iodine clock reaction.
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Caption: Oxidation pathways of thiosulfate with different oxidants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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